![molecular formula C21H23N5O2 B2402691 4,7,8-Trimethyl-6-(3-methylphenyl)-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione CAS No. 896828-29-8](/img/structure/B2402691.png)
4,7,8-Trimethyl-6-(3-methylphenyl)-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione
Description
4,7,8-Trimethyl-6-(3-methylphenyl)-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.
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Scientific Research Applications
Mesoionic Purinone Analogs Synthesis
Mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, show properties like existing predominantly in the C3-H tautomeric form and undergoing hydrolytic ring-opening reactions (Coburn & Taylor, 1982).
Synthesis of Imidazo Purine Diones
The synthesis of new 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones showcases the preparation and properties of these compounds (Simo, Rybár & Alföldi, 1998).
Biological Evaluation of Imidazo Purine Diones
A study on 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione reveals their potential as serotonin receptor ligands and phosphodiesterase inhibitors, suggesting applications in antidepressant and anxiolytic therapies (Zagórska et al., 2016).
Antiviral Activity of Imidazo Purine Derivatives
Imidazo[1,2-a]-s-triazine nucleosides, as a new class of purine analogues, exhibit moderate antiviral activity against various viruses, indicating their potential in antiviral research (Kim et al., 1978).
Antimicrobial and Anti-Leishmanial Activity
1-[4-(1H-imidazol-1-yl)phenyl]-3-phenylprop-2-en-1-ones, synthesized from imidazole derivatives, show significant anti-microbial and anti-leishmanial activities, suggesting their potential in treating these infections (Hussain et al., 2016).
Synthesis and Antitumor Activity
Purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines exhibit antitumor activity and vascular relaxing effects, indicating their application in cancer treatment and vascular studies (Ueda et al., 1987).
Properties
IUPAC Name |
4,7,8-trimethyl-6-(3-methylphenyl)-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O2/c1-12(2)11-24-19(27)17-18(23(6)21(24)28)22-20-25(14(4)15(5)26(17)20)16-9-7-8-13(3)10-16/h7-10H,1,11H2,2-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HATMURYLNUWKGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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